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Compound of Interest

Compound Name:
1-(3-Amino-4-

bromophenyl)ethanone

Cat. No.: B1349132 Get Quote

Essential Safety and Handling Guide for 1-(3-Amino-
4-bromophenyl)ethanone
This guide provides immediate, essential safety and logistical information for handling 1-(3-
Amino-4-bromophenyl)ethanone in a laboratory setting. It is intended for researchers,

scientists, and professionals in drug development.

Hazard Identification and Personal Protective Equipment
(PPE)
1-(3-Amino-4-bromophenyl)ethanone is classified as an irritant and may cause skin, eye,

and respiratory irritation.[1][2] It is harmful if swallowed and may cause an allergic skin reaction.

[3] Adherence to proper PPE protocols is mandatory to ensure personal safety.

Table 1: Required Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye and Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[4]

Prevents eye irritation from

splashes or airborne particles.

[1][4]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[5] Nitrile rubber

gloves are recommended.

Inspect gloves before use.[1]

Avoids skin irritation and

potential sensitization.[1][3]

Respiratory Protection

Use a NIOSH or European

Standard EN 149 approved

respirator when necessary,

especially in case of

insufficient ventilation or dust

formation.[4][6]

Prevents respiratory tract

irritation.[1]

Operational and Handling Plan
Proper handling procedures are critical to minimize exposure and ensure a safe laboratory

environment.

Step-by-Step Handling Protocol:

Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to

minimize inhalation of dust or vapors.[1][4] Ensure that eyewash stations and safety showers

are readily accessible.[7]

Personal Decontamination: Wash hands thoroughly after handling the compound.[1]

Safe Handling Practices: Avoid contact with skin, eyes, and clothing.[4] Do not breathe dust

or vapors.[1] Keep the container tightly closed when not in use.[4]
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Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such

as strong oxidizing agents and strong bases.[4][7] The substance is a combustible solid.[3]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.

Table 2: First Aid Measures

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[4][6]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing and shoes.[4]

Seek medical attention if irritation persists.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[4] Seek immediate

medical attention.[1]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and drink

2-4 cupfuls of milk or water.[4] Seek immediate

medical attention.

Spill Response:

In case of a spill, wear appropriate PPE, absorb the spill with inert material (e.g., dry sand or

earth), and then place it into a chemical waste container.[4] Ventilate the area and remove all

sources of ignition.[4][6]

Disposal Plan
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Dispose of 1-(3-Amino-4-bromophenyl)ethanone and its container in accordance with local,

state, and federal regulations. Do not empty into drains.[7]

Disposal Protocol:

Waste Collection: Collect waste material in a suitable, labeled, and closed container.

Waste Disposal: Dispose of the contents and container to an approved waste disposal plant.

[1][5]

Experimental Workflow
The following diagram outlines the standard workflow for handling 1-(3-Amino-4-
bromophenyl)ethanone from receipt to disposal.
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Workflow for Handling 1-(3-Amino-4-bromophenyl)ethanone
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Caption: Workflow for Handling 1-(3-Amino-4-bromophenyl)ethanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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